Cas no 527681-43-2 (2H-Chromene-6-carboxylic acid)

• Product Name: 2H-Chromene-6-carboxylic acid
• CAS No: 527681-43-2
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 1024536
• PubChem ID: 22313351
• Update Time: 2025-04-20

2H-Chromene-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Chromene-6-carboxylic acid
• 2H-1-Benzopyran-6-carboxylic acid
• AB72151
• AK-93174
• ANW-53279
• BD231157
• CTK8B6321
• SureCN876479
• ZMGWNKLTJQXNAB-UHFFFAOYSA-N
• 2H-Chromene-6-carboxylicacid
• DTXSID40624648
• SCHEMBL876479
• A870906
• DB-347072
• benzopyran-6-carboxylic acid
• 527681-43-2
• CS-0453284
• AKOS015999687

• MDL： MFCD18250008
• Inchi： 1S/C10H8O3/c11-10(12)8-3-4-9-7(6-8)2-1-5-13-9/h1-4,6H,5H2,(H,11,12)
• InChI Key： ZMGWNKLTJQXNAB-UHFFFAOYSA-N
• SMILES： O1CC=CC2C=C(C(=O)O)C=CC1=2

Computed Properties

• Exact Mass: 176.04734
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans